6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(3-methylphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H12N4S/c1-11-6-5-9-13(10-11)15-19-20-14(17-18-16(20)21-15)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: VRXNGWSLXUYPFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=NN=C3S2)C4=CC=CC=C4
• Molecular Formula: C16H12N4S
• Molecular Weight: 292.4 g/mol

Description

6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the thiadiazole family and has been shown to exhibit unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may exert its biological effects through the inhibition of key enzymes and proteins. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling.
Biochemical and Physiological Effects:
6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biochemical and physiological effects. Studies have demonstrated its ability to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi. Additionally, this compound has been shown to have antioxidant properties and may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to exhibit multiple biological effects. This makes it a versatile compound that can be used in a variety of different research areas. However, one limitation of using this compound is that its mechanism of action is not fully understood. This can make it difficult to interpret experimental results and design further studies.

Future Directions

There are several future directions for research involving 6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential use as a fluorescent probe for the detection of metal ions. Further studies are needed to optimize this application and explore its potential in different settings. Another future direction is to investigate the use of this compound in the field of material science. It may have applications in the development of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-methylbenzaldehyde, phenylhydrazine, and thiourea in the presence of a catalyst. The reaction proceeds through a series of steps, including the formation of an intermediate Schiff base, which then undergoes cyclization to form the final product. This synthesis method has been optimized and can be carried out on a large scale.

Scientific Research Applications

6-(3-methylphenyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit antibacterial, antifungal, and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Additionally, this compound has been shown to have potential applications in the field of material science.